Cas no 106047-16-9 (Benzoic acid, 2-(4-pyridinyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(4-pyridinyl)-, methyl ester
• CAS No: 106047-16-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1170145
• PubChem ID: 13546445
• Update Time: 2025-04-20

Benzoic acid, 2-(4-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-pyridinyl)-, methyl ester
• methyl 2-pyridin-4-ylbenzoate
• DTXSID40543421
• 106047-16-9
• Methyl 2-(pyridin-4-yl)benzoate

• Inchi： 1S/C13H11NO2/c1-16-13(15)12-5-3-2-4-11(12)10-6-8-14-9-7-10/h2-9H,1H3
• InChI Key： GDQCMIANGNKZFE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų